Cas no 851407-79-9 (N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide)

• Product Name: N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide
• CAS No: 851407-79-9
• MF: C₂₁H₂₂N₂O₃
• MW: 350.410985469818
• CID: 5944003
• Update Time: 2025-07-08

N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide
• N-(2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-methoxybenzamide
• Benzamide, N-[2-(1,2-dihydro-7,8-dimethyl-2-oxo-3-quinolinyl)ethyl]-2-methoxy-

• Inchi： 1S/C21H22N2O3/c1-13-8-9-15-12-16(20(24)23-19(15)14(13)2)10-11-22-21(25)17-6-4-5-7-18(17)26-3/h4-9,12H,10-11H2,1-3H3,(H,22,25)(H,23,24)
• InChI Key： YHBCCVNFBLZMRQ-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C(C)=C(C)C=C2)(=O)C1=CC=CC=C1OC

Experimental Properties

• Density: 1.172±0.06 g/cm3(Predicted)
• Boiling Point: 602.6±55.0 °C(Predicted)
• pka: 11.66±0.70(Predicted)

Additional information on N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide

Comprehensive Overview of N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide (CAS No. 851407-79-9)

N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide (CAS No. 851407-79-9) is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound, characterized by its unique quinoline and benzamide structural motifs, is often explored for its potential biological activities. Researchers are particularly interested in its role as a potential kinase inhibitor or receptor modulator, given its structural similarity to other bioactive molecules.

The molecular structure of N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide includes a 7,8-dimethyl-2-oxo-1,2-dihydroquinoline core linked to a 2-methoxybenzamide moiety via an ethyl bridge. This configuration is critical for its interactions with biological targets, making it a subject of study in drug discovery. The presence of the methoxy group and the quinolinone scaffold enhances its solubility and binding affinity, which are key factors in its potential therapeutic applications.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide aligns with this trend, as it is frequently investigated for its potential in treating conditions like inflammatory diseases and metabolic disorders. Its mechanism of action is believed to involve modulation of key signaling pathways, though further research is needed to fully elucidate its pharmacological profile.

From a synthetic chemistry perspective, the preparation of N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide involves multi-step organic reactions, including amidation and cyclization processes. The compound's purity and yield are critical for its application in high-throughput screening and preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize and validate its structure.

The market for specialty chemicals like N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide is expanding, particularly in regions with robust pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to academic and industrial researchers. Its CAS No. 851407-79-9 serves as a unique identifier, facilitating procurement and regulatory compliance.

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Looking ahead, the potential applications of N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide are vast. Ongoing studies aim to explore its efficacy in neurodegenerative diseases and cancer therapy, areas where quinoline-based compounds have shown promise. Collaborative efforts between academia and industry are expected to drive innovation, potentially leading to the development of new drug candidates derived from this chemical scaffold.

For researchers and procurement specialists, understanding the physicochemical properties of N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide is crucial. Parameters such as melting point, logP, and spectral data are often requested in technical datasheets. Suppliers typically provide these details alongside safety guidelines to ensure proper handling and storage, though the compound is not classified as hazardous under standard regulations.

In summary, N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methoxybenzamide (CAS No. 851407-79-9) represents a compelling area of research in medicinal chemistry. Its unique structure and potential biological activities make it a valuable tool for scientists exploring new therapeutic avenues. As the field of drug discovery evolves, this compound is likely to remain a focal point for innovation and development.